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Compound of Interest

Compound Name: 3-Chloro-2-fluoro-5-nitrotoluene
Cat. No.: B15223620
Get Quote
\ J

Executive Summary

3-Chloro-2-fluoro-5-nitrotoluene is a high-value halogenated aromatic intermediate used
primarily in the synthesis of advanced pharmaceutical active ingredients (APIs), specifically
Tyrosine Kinase Inhibitors (TKIS). Its unique substitution pattern—featuring a fluorine atom
ortho to the methyl group and a chlorine atom meta to it—provides a critical scaffold for
modulating metabolic stability and binding affinity in drug candidates.

This guide details the chemical identity, two distinct industrial synthesis routes (Linear vs.
Convergent), downstream applications, and safety protocols for this compound. It is designed
to serve as a self-validating reference for laboratory and pilot-scale operations.

Chemical Identity & Properties
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Property Specification
IUPAC Name 3-Chloro-2-fluoro-5-methyl-1-nitrobenzene
Common Name 3-Chloro-2-fluoro-5-nitrotoluene
CAS Number 849833-95-0
Molecular Formula C7HsCIFNO:2
Molecular Weight 189.57 g/mol
Pale yellow crystalline solid or oil (purity
Appearance
dependent)
N Soluble in DCM, Ethyl Acetate, Ethanol;
Solubility

Insoluble in Water

Nitro (-NOz2), Fluoro (-F), Chloro (-Cl), Methy!l (-

Key Functional Groups
CHs)

Synthesis Protocols: Linear vs. Convergent
Strategies

To maximize yield and regioselectivity, two primary routes are employed. The choice depends
on raw material availability and specific impurity profile requirements.

Route A: Linear Synthesis (Nitration)

Best for: High-throughput screening where starting material (3-chloro-2-fluorotoluene) is readily
available.

Mechanism: Electrophilic aromatic substitution (Nitration). The fluorine and chlorine
substituents direct the incoming nitro group to the meta position relative to the fluorine (para to
the chlorine), though isomer control is critical.

Protocol:

o Setup: Charge a glass-lined reactor with 3-chloro-2-fluorotoluene (1.0 eq) and concentrated
Sulfuric Acid (H2S0Oa4). Cool to 0-5 °C.
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» Addition: Dropwise add a mixture of Nitric Acid (HNOs, 65%) and H2SOa4 (Mixed Acid) over 2
hours, maintaining internal temperature <10 °C to prevent dinitration.

e Reaction: Stir at room temperature for 2—4 hours. Monitor by HPLC/GC for consumption of
starting material.

e Quench: Pour reaction mixture onto crushed ice.
« |solation: Filter the precipitated solid. If oil forms, extract with Dichloromethane (DCM).

 Purification: Recrystallize from Ethanol/Water or purify via column chromatography to
remove the 6-nitro isomer.

Route B: Convergent Synthesis (Chlorination)

Best for: Large-scale manufacturing requiring higher regioselectivity.
Mechanism: Electrophilic aromatic chlorination of an activated substrate.
Protocol:

o Setup: Dissolve 2-fluoro-5-nitrotoluene (1.0 eq) in a chlorinated solvent (e.g.,
dichlorobenzene or DCM).

o Catalyst: Add Iron(lll) Chloride (FeCls) (0.1 eq) as a Lewis acid catalyst.

e Chlorination: Bubble Chlorine gas (Cl2) through the solution at 20-30 °C. Alternatively, use
N-Chlorosuccinimide (NCS) for milder laboratory-scale conditions.

e Monitoring: Monitor by GC until conversion >98%.

e Workup: Quench with sodium thiosulfate solution to neutralize excess chlorine. Wash with
water and brine.

e |solation: Distill solvent to yield the crude product.

Comparative Analysis
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Parameter Route A (Nitration) Route B (Chlorination)
Starting Material 3-Chloro-2-fluorotoluene 2-Fluoro-5-nitrotoluene
Key Reagents HNOs / H2SOa4 Cl2 / FeCls
Estimated Yield 80-90% 85-95%

Moderate (Requires isomer High (Directs ortho to

Regioselectivity ] ]
separation) methyl/meta to nitro)

- High (Exothermic control _ _ _
Scalability ded) High (Gas handling required)
neede

Visualization: Synthesis & Application Workflow
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Figure 1: Dual synthesis pathways (Linear vs. Convergent) and downstream application logic.

Reactivity & Downstream Applications[1]

The core value of 3-Chloro-2-fluoro-5-nitrotoluene lies in its transformation into 5-Amino-3-
chloro-2-fluorotoluene. This aniline derivative is a "privileged structure” in medicinal chemistry.

Key Transformation: Nitro Reduction
e Reagents: Iron powder/NH4Cl (Bechamp reduction) or Hz/Pd-C (Catalytic Hydrogenation).
 Significance: The resulting aniline is used in Buchwald-Hartwig aminations or nucleophilic

aromatic substitutions (SNAr) to attach the fluorinated aromatic ring to heteroaromatic cores

(e.g., Quinazolines, Pyrimidines).
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e Application Domain:

o EGFR Inhibitors: The 3-chloro-2-fluoro substitution pattern mimics the steric and electronic
properties found in drugs like Gefitinib or Afatinib analogs, enhancing metabolic stability
against oxidation.

o Agrochemicals: Synthesis of novel herbicides requiring electron-deficient aromatic rings.
Safety, Handling & Storage (MSDS Highlights)
» Hazard Classification:

o Acute Toxicity: Harmful if swallowed or inhaled.

o lrritation: Causes skin and serious eye irritation.[1][2]

o Sensitization: Potential skin sensitizer due to the halogenated nitro-aromatic nature.
» Handling Protocol:

o Operate in a fume hood to avoid inhalation of dust/vapors.

o Wear nitrile gloves and safety goggles (EN 166 standard).

o Avoid contact with strong bases and reducing agents (risk of exothermic runaway).
o Storage:

o Store in a cool, dry place (2—8 °C recommended for long-term stability).

o Keep under inert gas (Nitrogen/Argon) to prevent oxidation or hydrolysis of trace
impurities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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